Cas no 94023-72-0 (Benzoic acid,4-[2-(4-carboxyphenoxy)ethoxy]-3-chloro-)

• Product Name: Benzoic acid,4-[2-(4-carboxyphenoxy)ethoxy]-3-chloro-
• CAS No: 94023-72-0
• MF: C₁₆H₁₃ClO₆
• MW: 336.723824262619
• CID: 808181
• PubChem ID: 3023349
• Update Time: 2025-04-19

Benzoic acid,4-[2-(4-carboxyphenoxy)ethoxy]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-(4-carboxyphenoxy)ethoxy]-3-chloro-
• 4-[2-(4-carboxyphenoxy)ethoxy]-3-chlorobenzoic acid
• SCHEMBL9623589
• 4-(2-(4-Carboxyphenoxy)ethoxy)-3-chlorobenzoic acid
• EINECS 301-671-5
• NS00039925
• 94023-72-0
• DTXSID60240324

• Inchi： 1S/C16H13ClO6/c17-13-9-11(16(20)21)3-6-14(13)23-8-7-22-12-4-1-10(2-5-12)15(18)19/h1-6,9H,7-8H2,(H,18,19)(H,20,21)
• InChI Key： ZOTIAGGMDTXJIW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1OCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 336.04
• Monoisotopic Mass: 336.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 563.2°Cat760mmHg
• Flash Point: 294.4°C
• Refractive Index: 1.619